Cas no 183016-21-9 (3-Toluoyl Decitabine)

• Product Name: 3-Toluoyl Decitabine
• CAS No: 183016-21-9
• MF: C₁₆H₁₈N₄O₅
• MW: 346.337923526764
• CID: 2086632
• PubChem ID: 169447212
• Update Time: 2025-05-20

3-Toluoyl Decitabine Chemical and Physical Properties

Names and Identifiers

• 3-Toluoyl Decitabine
• 183016-21-9
• 4-Amino-1-[2-deoxy-3-O-(4-methylbenzoyl)-ss-D-erythro-pentofuranosyl]-1,3,5-triazin-2(1H)-one

• Inchi： 1S/C16H18N4O5/c1-9-2-4-10(5-3-9)14(22)25-11-6-13(24-12(11)7-21)20-8-18-15(17)19-16(20)23/h2-5,8,11-13,21H,6-7H2,1H3,(H2,17,19,23)/t11-,12+,13+/m0/s1
• InChI Key： SSLXSDIEMBZMAB-YNEHKIRRSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)OC(C1C=CC(C)=CC=1)=O)N1C=NC(N)=NC1=O

Computed Properties

• Exact Mass: 346.12771969g/mol
• Monoisotopic Mass: 346.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 127Ų

Additional information on 3-Toluoyl Decitabine

3-Toluoyl Decitabine: A Comprehensive Overview

3-Toluoyl Decitabine, also known by its CAS number 183016-21-9, is a compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is a derivative of decitabine, a well-known DNA methyltransferase inhibitor, and its toluoyl modification introduces unique properties that enhance its therapeutic potential. The research surrounding 3-Toluoyl Decitabine has been extensive, with recent studies shedding light on its mechanisms of action, pharmacokinetics, and potential applications in the treatment of various diseases, particularly cancer.

The structural modification of decitabine to form 3-Toluoyl Decitabine involves the attachment of a toluoyl group, which significantly alters the physicochemical properties of the molecule. This modification enhances the compound's stability, solubility, and bioavailability, making it a more promising candidate for therapeutic use. Recent studies have demonstrated that 3-Toluoyl Decitabine exhibits potent anti-cancer activity by inhibiting DNA methylation, a key epigenetic mechanism involved in tumor progression and drug resistance.

One of the most compelling aspects of 3-Toluoyl Decitabine is its ability to selectively target cancer cells while sparing normal cells. This selectivity is attributed to its enhanced uptake and retention in cancerous tissues due to the toluoyl group's lipophilic nature. Preclinical studies have shown that 3-Toluoyl Decitabine induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. These findings suggest that this compound could serve as a novel therapeutic agent for overcoming drug resistance in cancer treatment.

The pharmacokinetics of 3-Toluoyl Decitabine have also been thoroughly investigated. Research indicates that the compound has an optimal absorption profile, with efficient distribution across multiple tissues. Its metabolism and excretion pathways are currently under investigation, but preliminary data suggest that it undergoes minimal hepatic metabolism, reducing the risk of adverse drug interactions.

Recent advancements in nanotechnology have further expanded the potential applications of 3-Toluoyl Decitabine. Researchers have explored the use of nanocarriers to deliver this compound directly to tumor sites, enhancing its efficacy while minimizing systemic toxicity. These innovative delivery systems hold great promise for improving the outcomes of cancer therapy.

In addition to its anti-cancer properties, 3-Toluoyl Decitabine has shown potential in other therapeutic areas. For instance, studies have demonstrated its ability to modulate immune responses, making it a candidate for immunotherapy applications. Furthermore, its anti-inflammatory properties suggest potential uses in treating chronic inflammatory diseases.

The development of 3-Toluoyl Decitabine into a clinical drug is currently at an advanced stage. Phase I and II clinical trials have been conducted to assess its safety and efficacy in patients with various cancers. Preliminary results indicate that the compound is well-tolerated and exhibits promising anti-tumor activity. These findings have paved the way for larger-scale clinical trials to further evaluate its therapeutic potential.

In conclusion, 3-Toluoyl Decitabine (CAS No. 183016-21-9) represents a significant advancement in the field of oncology and beyond. Its unique chemical structure, coupled with its potent biological activity, positions it as a leading candidate for developing novel therapeutic strategies against cancer and other diseases. As research continues to uncover new insights into its mechanisms and applications, 3-Toluoyl Decitabine holds immense promise for improving patient outcomes worldwide.